5-bromo-7-methylquinoxaline

• IUPAC Name: 5-bromo-7-methylquinoxaline
• InChI: InChI=1S/C9H7BrN2/c1-6-4-7(10)9-8(5-6)11-2-3-12-9/h2-5H,1H3
• InChI Key: OJXHKRFUHPGXLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CN=C2C(=C1)Br
• Molecular Formula: C9H7BrN2
• Molecular Weight: 223.07 g/mol

Description

5-Bromo-7-methylquinoxaline (5-Br-7-MeQ) is an aromatic heterocyclic compound, containing both nitrogen and bromine atoms, with a molecular formula of C9H7BrN2. It is a colorless solid with a molecular weight of 221.08 g/mol. 5-Br-7-MeQ is a useful building block in organic synthesis and has a wide range of applications in scientific research.

Scientific Research Applications

5-bromo-7-methylquinoxaline has a wide range of applications in scientific research. It has been used as a fluorescent dye to visualize cells and tissues in fluorescence microscopy, and as a fluorescent probe for the detection of metal ions. In addition, 5-bromo-7-methylquinoxaline has been used to study the structure and dynamics of proteins and nucleic acids, as well as to study the effects of drugs on biological systems.

Mechanism of Action

The mechanism of action of 5-bromo-7-methylquinoxaline is not fully understood. However, it is believed that the bromine atom in the molecule binds to the active site of enzymes, and the nitrogen atoms in the molecule interact with the active site of proteins, resulting in a change in the conformation of the protein. This change in conformation can alter the activity of the enzyme or protein.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-7-methylquinoxaline are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as chymotrypsin and trypsin, and to interfere with the binding of certain proteins to DNA. In addition, 5-bromo-7-methylquinoxaline has been shown to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus.

Advantages and Limitations for Lab Experiments

5-bromo-7-methylquinoxaline has several advantages for use in laboratory experiments. It is a relatively stable compound and is easy to synthesize. In addition, it is non-toxic and can be used in a variety of biological systems. However, 5-bromo-7-methylquinoxaline has some limitations. It is not very soluble in water, and it is not fluorescent in the visible range of the spectrum.

Future Directions

The potential applications of 5-bromo-7-methylquinoxaline are vast and varied. Future research could focus on the use of 5-bromo-7-methylquinoxaline as a probe for the detection of metal ions, or as a fluorescent dye to visualize cells and tissues in fluorescence microscopy. In addition, further research could be conducted to investigate the effects of 5-bromo-7-methylquinoxaline on the structure and dynamics of proteins and nucleic acids, or to study the effects of drugs on biological systems. Finally, research could be conducted to investigate the potential use of 5-bromo-7-methylquinoxaline as an inhibitor of certain enzymes, or as an antimicrobial agent.

Synthesis Methods

5-bromo-7-methylquinoxaline can be synthesized from commercially available starting materials such as 4-bromo-7-methylquinoxaline and bromobenzene. The reaction is catalyzed by a palladium-on-carbon catalyst and proceeds via a Suzuki-Miyaura cross-coupling reaction. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and can be completed in approximately 24 hours.